Cas no 1788856-01-8 ((S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V))
(S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) Chemical and Physical Properties
Names and Identifiers
-
- (S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V)
-
- Inchi: 1S/C18H27N2O.F6P/c1-13(2)8-17(11-21)19-6-7-20(12-19)18-15(4)9-14(3)10-16(18)5;1-7(2,3,4,5)6/h6-7,9-10,12-13,17,21H,8,11H2,1-5H3;/q+1;-1/t17-;/m0./s1
- InChI Key: HTMFELRYWOLIDF-LMOVPXPDSA-N
- SMILES: [P-](F)(F)(F)(F)(F)F.O([H])C([H])([H])[C@]([H])(C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])[N+]1C([H])=C([H])N(C2C(C([H])([H])[H])=C([H])C(C([H])([H])[H])=C([H])C=2C([H])([H])[H])C=1[H]
Computed Properties
- Exact Mass: 432.17651946 g/mol
- Monoisotopic Mass: 432.17651946 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 371
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 29
- Molecular Weight: 432.4
(S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601329-250mg |
(S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) |
1788856-01-8 | 95% | 250mg |
¥2640.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601329-500mg |
(S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) |
1788856-01-8 | 95% | 500mg |
¥4800.0 | 2024-07-19 | |
| SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd. | 601329-100mg |
(S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) |
1788856-01-8 | 95% | 100mg |
¥1200.0 | 2024-07-19 |
(S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) Related Literature
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on (S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V)
Introduction to (S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) and Its Significance in Modern Chemical Research
Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, the compound with the CAS number 1788856-01-8 and the product name (S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) has garnered significant attention due to its unique structural and functional properties. This compound, characterized by its complex imidazolium core and hexafluorophosphate counterion, exhibits remarkable stability and reactivity, making it a valuable tool in synthetic chemistry and catalysis.
The structural framework of this compound is highly intricate, featuring a chiral center at the (S)-configuration of the imidazolium ring. This chirality is crucial for its applications in asymmetric synthesis, where the precise control of stereochemistry is essential for achieving enantiomerically pure products. The presence of a 1-hydroxy-4-methylpentan-2-yl side chain further enhances its versatility, providing a handle for further functionalization and modification.
In recent years, there has been a growing interest in the development of novel catalysts that can facilitate efficient and selective chemical transformations. The hexafluorophosphate(V) counterion in this compound contributes to its stability under various reaction conditions, making it an excellent candidate for use in harsh environments. This stability is particularly important in industrial applications where high temperatures and pressures are often employed.
One of the most compelling aspects of this compound is its potential application in pharmaceutical synthesis. The imidazolium core is a well-known motif in medicinal chemistry, often found in bioactive molecules due to its ability to interact with biological targets. By incorporating this core into a more complex structure, researchers have been able to develop novel compounds with enhanced pharmacological properties. For instance, derivatives of this compound have shown promise as kinase inhibitors, which are critical for treating various forms of cancer.
The mesityl group attached to the imidazolium ring further contributes to the compound's functionality. Mesityl groups are known for their steric bulk and electronic properties, which can be leveraged to modulate the reactivity of the molecule. This makes it an ideal candidate for use in directed evolution experiments, where subtle changes in structure can lead to significant improvements in catalytic activity.
Recent studies have also highlighted the compound's potential in materials science. The combination of its chiral nature and electronic properties makes it an excellent candidate for use in organic electronics and photovoltaic devices. For example, researchers have explored its use as a ligand in transition metal catalysis, where it can help to stabilize reactive intermediates and improve reaction yields.
The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodology have made it more accessible than ever before. Techniques such as cross-coupling reactions and organometallic chemistry have been particularly useful in constructing the intricate framework of this molecule. Additionally, computational methods have played a crucial role in optimizing synthetic routes and predicting the properties of new derivatives.
In conclusion, (S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V) represents a significant advancement in chemical research. Its unique structural features make it a versatile tool for applications ranging from pharmaceutical synthesis to materials science. As our understanding of its properties continues to grow, we can expect to see even more innovative uses emerge from this remarkable compound.
1788856-01-8 ((S)-1-(1-Hydroxy-4-methylpentan-2-yl)-3-mesityl-1H-imidazol-3-ium hexafluorophosphate(V)) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)